Cas no 1369853-40-6 (1-Fluoro-3-isopropoxy-5-methylbenzene)

• Product Name: 1-Fluoro-3-isopropoxy-5-methylbenzene
• CAS No: 1369853-40-6
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD23114435
• CID: 4764542
• Update Time: 2025-06-07

1-Fluoro-3-isopropoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-isopropoxy-5-methylbenzene

• MDL： MFCD23114435
• Inchi： 1S/C10H13FO/c1-7(2)12-10-5-8(3)4-9(11)6-10/h4-7H,1-3H3
• InChI Key： DSEWYFGHBTUJGD-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2

Additional information on 1-Fluoro-3-isopropoxy-5-methylbenzene

Introduction to 1-Fluoro-3-isopropoxy-5-methylbenzene (CAS No. 1369853-40-6)

1-Fluoro-3-isopropoxy-5-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1369853-40-6, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of substituted benzenes, characterized by the presence of a fluorine atom, an isopropoxy group, and a methyl group at specific positions on the benzene ring. The unique structural features of 1-Fluoro-3-isopropoxy-5-methylbenzene make it a valuable intermediate in the synthesis of various bioactive molecules, including potential pharmacological agents.

The fluorine atom in 1-Fluoro-3-isopropoxy-5-methylbenzene plays a crucial role in modulating the electronic properties and metabolic stability of the molecule. Fluorinated aromatic compounds are widely recognized for their enhanced lipophilicity, which can improve the bioavailability of drugs. Additionally, the isopropoxy and methyl groups contribute to steric hindrance and electronic effects that can influence the reactivity and binding affinity of the compound in biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. For instance, studies have demonstrated that fluorine substitution can alter enzyme kinetics and receptor interactions, leading to more potent and selective therapeutic agents. The structural motif of 1-Fluoro-3-isopropoxy-5-methylbenzene has been explored in the development of novel compounds targeting various diseases, including cancer and infectious disorders.

In particular, researchers have investigated the potential of 1-Fluoro-3-isopropoxy-5-methylbenzene as a precursor in synthesizing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the benzene ring with fluorine, isopropoxy, and methyl groups, scientists aim to develop inhibitors that exhibit high specificity and low toxicity. Preliminary studies suggest that derivatives of 1-Fluoro-3-isopropoxy-5-methylbenzene may exhibit inhibitory activity against certain kinases, making them promising candidates for further development.

The synthesis of 1-Fluoro-3-isopropoxy-5-methylbenzene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of fluorine into the aromatic ring typically requires specialized conditions to ensure regioselectivity and minimize side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of fluorinated aromatic compounds like 1-Fluoro-3-isopropoxy-5-methylbenzene, facilitating their use in industrial applications.

The pharmacological potential of 1-Fluoro-3-isopropoxy-5-methylbenzene has also been explored in the context of antimicrobial agents. Fluorinated benzenes have shown promise in combating resistant bacterial strains due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Researchers are investigating how structural modifications of 1-Fluoro-3-isopropoxy-5-methylbenzene can enhance its antimicrobial properties while maintaining safety for human use.

In conclusion, 1-Fluoro-3-isopropoxy-5-methylbenzene (CAS No. 1369853-40-6) is a versatile compound with significant applications in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications for fluorinated aromatic compounds, 1-Fluoro-3-isopropoxy-5-methylbenzene is expected to remain a key intermediate in the discovery and development of novel drugs.